Cas no 4779-86-6 (1-Butanethiol, sodiumsalt (1:1))

1-Butanethiol, sodiumsalt (1:1) Properties

Names and Identifiers

• 1-Butanethiol, sodiumsalt (1:1)
• Sodium 1-Butanethiolate
• sodium,butane-1-thiolate
• 1-Butanethiol sodium salt
• butanethiolate sodium salt
• n-butylthiol sodium salt
• sodium butanethiolate
• sodium n-butanethiolate
• 4779-86-6
• DTXSID70197274
• 1-Butanethiol, sodium salt (1:1)
• 1-Butanethiol, sodium salt
• FT-0727599
• SCHEMBL1148854
• VTLWRSNWWLIJTQ-UHFFFAOYSA-M
• AKOS025295357
• sodium butane-1-thiolate
• sodium thiobutoxide
• sodium;butane-1-thiolate
• Sodium 1-butanethiolate, technical, >=95.0% (RT)
• 1-Butanethiolsodium salt
• DB-256084
• (BUTYLSULFANYL)SODIUM
• +Expand

• MDL： MFCD00043320
• InChIKey： VTLWRSNWWLIJTQ-UHFFFAOYSA-M
• Inchi： InChI=1S/C4H10S.Na/c1-2-3-4-5;/h5H,2-4H2,1H3;/q;+1/p-1
• SMILES： [Na+].CCCC[S-]

Computed Properties

• Exact Mass: 112.03200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 112.032
• Heavy Atom Count: 6
• Complexity: 17
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 1A^2

Experimental Properties

• LogP: 1.98400
• PSA: 25.30000
• Boiling Point: 98.2°Cat760mmHg
• Melting Point: -115.9 deg C
• Flash Point: 12.8°C
• Density: 0.83